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Compound of Interest

Compound Name: 1-(Trifluoroacetyl)imidazole

Cat. No.: B074255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1-
(Trifluoroacetyl)imidazole (TFAI), a versatile reagent with significant applications in chemical

synthesis and analytical chemistry. This document outlines its physicochemical properties,

synthesis protocols, reaction mechanisms, and key applications, with a focus on its role as a

powerful trifluoroacetylating agent.

Physicochemical Properties
1-(Trifluoroacetyl)imidazole, with the CAS number 1546-79-8, is a colorless to light yellow

liquid.[1] It is a reactive compound widely used for the introduction of the trifluoroacetyl group

into various molecules.[2] Its key physical and chemical properties are summarized in the table

below for easy reference.
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Property Value References

CAS Number 1546-79-8 [3][4][5]

Molecular Formula C₅H₃F₃N₂O [4][5][6]

Molecular Weight 164.09 g/mol [1][4][5]

Appearance
Colorless to pink/yellow/orange

clear liquid
[3][4]

Boiling Point 137 °C (lit.) [3][4]

45-46 °C at 14 mmHg (lit.) [6]

Density 1.442 g/mL at 25 °C (lit.) [3][4]

Refractive Index n20/D 1.424 (lit.) [3][4]

Flash Point 44 °C (111.2 °F) - closed cup [7][8][9]

Solubility

Soluble in most common

organic solvents (e.g., ether,

THF)

[3][4]

Water Solubility Reacts with water [4]

Sensitivity Moisture Sensitive [4][10]

Synthesis of 1-(Trifluoroacetyl)imidazole
There are two primary methods for the synthesis of 1-(Trifluoroacetyl)imidazole, both of

which are detailed below. These protocols provide a basis for laboratory-scale preparation of

this important reagent.

Experimental Protocol: Synthesis from N,N'-
Carbonyldiimidazole and Trifluoroacetic Acid
This method involves the reaction of N,N'-Carbonyldiimidazole with trifluoroacetic acid.[3][4]

Materials:
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N,N'-Carbonyldiimidazole (20.5 g)

Trifluoroacetic Acid (28.8 g)

Dry Tetrahydrofuran (THF) (180 mL)

Procedure:

Dissolve N,N'-Carbonyldiimidazole (20.5 g) in 100 mL of dry THF in a suitable reaction

vessel.

In a separate vessel, prepare a solution of trifluoroacetic acid (28.8 g) in 80 mL of dry THF.

Slowly add the trifluoroacetic acid solution dropwise to the N,N'-Carbonyldiimidazole solution

with stirring.

After the addition is complete, cool the resulting solution for several hours.

Remove the solvent under reduced pressure.

Distill the resulting filtrate to obtain 1-(Trifluoroacetyl)imidazole (yield: 14.4 g).[3][4]

Experimental Protocol: Synthesis from Imidazole and
Trifluoroacetic Anhydride
An alternative and higher-yielding synthesis route involves the reaction of imidazole with

trifluoroacetic anhydride.[3][4]

Materials:

Imidazole (25.8 g)

Trifluoroacetic Anhydride (39.9 g)

Dry Tetrahydrofuran (THF) (170 mL)

Procedure:
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Dissolve imidazole (25.8 g) in 120 mL of dried THF in a reaction vessel equipped with

cooling.

Prepare a solution of trifluoroacetic anhydride (39.9 g) in 50 mL of dried THF.

With cooling, add the trifluoroacetic anhydride solution dropwise to the imidazole solution.

After the addition, filter the reaction mixture.

Remove the solvent from the filtrate under reduced pressure.

Distill the residue to yield 1-(Trifluoroacetyl)imidazole (yield: 24.8 g).[3][4]

Mechanism of Action and Applications
1-(Trifluoroacetyl)imidazole is a potent trifluoroacetylating agent, readily transferring its

trifluoroacetyl group to nucleophiles.[2] This reactivity makes it a valuable tool in both organic

synthesis and analytical chemistry.

Trifluoroacetylation Reaction
The core function of TFAI is to introduce a trifluoroacetyl group onto a substrate molecule. This

is particularly effective for derivatizing primary and secondary amines, alcohols, and phenols.

The imidazole byproduct is weakly basic and generally does not interfere with the reaction.

1-(Trifluoroacetyl)imidazole

Trifluoroacetylated Product
(R-X-COCF₃)

 Nucleophilic Attack 

Nucleophile (R-XH)
(e.g., Amine, Alcohol)

Imidazole Elimination 

Click to download full resolution via product page

Caption: General mechanism of trifluoroacetylation using 1-(Trifluoroacetyl)imidazole.

Applications in Analytical Chemistry
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A significant application of TFAI is as a derivatizing agent in gas chromatography (GC),

particularly with mass spectrometry (MS) detection.[9][11] The introduction of the trifluoroacetyl

group increases the volatility and thermal stability of polar analytes, improving their

chromatographic separation and detection.

A notable example is the derivatization of thiodiglycol and thiodiglycol sulfoxide, which are

degradation products of mustard gas.[9][11] Trifluoroacetylation of these compounds allows for

their sensitive detection by GC-MS/MS.[11] It has also been used for the derivatization of

ethanolamine phospholipid-alkenal Michael adducts for GC-MS analysis.[11]

Sample Preparation

Analytical Instrumentation

Analyte with -OH, -NH, or -SH group

Derivatization Reaction

1-(Trifluoroacetyl)imidazole

Volatile Trifluoroacetylated Analyte

Gas Chromatography (GC)

Mass Spectrometry (MS)

Click to download full resolution via product page

Caption: Experimental workflow for analyte derivatization with TFAI for GC-MS analysis.
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Role in Organic and Medicinal Chemistry
In organic synthesis, the trifluoroacetyl group can serve as a protecting group for amines and

alcohols.[2] The stability of the trifluoroacetyl group allows it to withstand various reaction

conditions, and it can be removed under specific basic conditions.

The imidazole ring is a significant scaffold in medicinal chemistry due to its desirable

properties, including high stability, water solubility, and hydrogen bonding capability.[12] While

1-(Trifluoroacetyl)imidazole itself is primarily a reagent, the introduction of the trifluoroacetyl

group to bioactive molecules can modulate their pharmacological properties, such as

lipophilicity and metabolic stability, which is a key consideration in drug development.

Safety and Handling
1-(Trifluoroacetyl)imidazole is a flammable liquid and vapor and is moisture-sensitive.[3][4][8]

[13] It can cause skin and serious eye irritation and may cause respiratory irritation.[13][14]

Handling Precautions:

Handle in a well-ventilated area, preferably in a fume hood.[13]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with

side-shields or goggles, and a lab coat.[13]

Keep away from heat, sparks, open flames, and other ignition sources.[8][13]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Recommended

storage temperature is 2-8°C.[3]

Store under an inert atmosphere (e.g., nitrogen) to prevent degradation from moisture.[3][4]

In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam. Do not use a

water jet.[13]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[13]
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Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.[13]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[8]

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.[8][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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